Cas no 2229071-54-7 (1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229071-54-7
• MF: C₁₆H₂₅F₂NO₅
• MW: 349.370212316513
• CID: 6320999
• PubChem ID: 165666464
• Update Time: 2025-11-01

1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• 2229071-54-7
• 1-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1901639

• Inchi： 1S/C16H25F2NO5/c1-14(2,3)24-13(22)19-8-9-23-10-11(19)15(12(20)21)4-6-16(17,18)7-5-15/h11H,4-10H2,1-3H3,(H,20,21)
• InChI Key： ZXCITOPQJJJHIN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1COCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 349.17007922g/mol
• Monoisotopic Mass: 349.17007922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No: 2229071-54-7)

1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229071-54-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural framework, combines a morpholine moiety with a difluorocyclohexane backbone, making it a promising candidate for various biochemical applications. The presence of the tert-butoxy group enhances its stability and reactivity, which are crucial factors in the synthesis of complex molecules.

The compound's structure is particularly intriguing due to the incorporation of fluorine atoms, which are known for their ability to modulate metabolic pathways and improve pharmacokinetic properties. In recent years, the use of fluorinated compounds in drug design has seen a surge in popularity, driven by their ability to enhance binding affinity and reduce metabolic degradation. The specific arrangement of atoms in 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid makes it a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The morpholine ring in the molecule interacts favorably with biological targets, providing a scaffold for designing molecules with high selectivity and efficacy. Furthermore, the tert-butoxy group acts as a protecting group during synthetic procedures, ensuring that the reactive sites remain intact until the final stages of drug development.

The difluorocyclohexane moiety contributes to the compound's unique electronic properties, which can be leveraged to optimize drug-receptor interactions. This feature is particularly important in the design of small-molecule drugs, where subtle changes in molecular structure can significantly impact biological activity. The fluorine atoms also enhance lipophilicity, which is a key factor in drug absorption and distribution within the body.

In the realm of medicinal chemistry, 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid represents a significant advancement in the quest for more effective and targeted therapies. Its structural features make it an excellent candidate for further exploration in drug discovery programs. Researchers are increasingly interested in how modifications to this core structure can lead to new compounds with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to produce high-purity samples suitable for biological testing. These efforts have been instrumental in understanding how structural modifications influence biological activity and pharmacokinetic properties.

The potential applications of 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid extend beyond protease inhibition. Its unique chemical properties make it a versatile intermediate for synthesizing other bioactive molecules. For instance, it can be used to develop kinase inhibitors, which play a crucial role in cancer therapy. The ability to fine-tune its structure allows researchers to tailor its properties for specific therapeutic targets.

The growing body of research on fluorinated compounds underscores their importance in modern drug development. Compounds like 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid exemplify how strategic molecular design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and computational tools, scientists are uncovering new ways to harness these molecules for therapeutic purposes.

In conclusion, 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No: 2229071-54-7) is a remarkable compound with significant potential in pharmaceutical research. Its unique structure and versatile reactivity make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing medical treatments worldwide.